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Compound of Interest

Compound Name: (R)-(-)-2-Methylglutaric Acid

Cat. No.: B073399

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of (R)-(-)-2-
Methylglutaric Acid in various solvents. Understanding the solubility of this chiral dicarboxylic
acid is crucial for its application in pharmaceutical synthesis, agrochemical development, and
the creation of specialty polymers. This document compiles available quantitative and
qualitative solubility data, outlines detailed experimental protocols for solubility determination,
and presents a visual representation of its application in asymmetric synthesis.

Quantitative Solubility Data

The following table summarizes the available quantitative and qualitative solubility data for 2-
Methylglutaric Acid. It is important to note that much of the available data does not specify the
stereoisomer. Data specific to the (R)-(-) or other isomers are noted where available.
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- Temperature L.
Solvent Isomer Solubility °C) Citation
2-Methylglutaric -
Water ] Soluble Not Specified [1][2]
Acid
2-Methylglutaric B
Water ) 908 mg/mL Not Specified [31141[5]
Acid
2-Methylglutaric N
Water ] >1000 g/L Not Specified
Acid
Dimethylformami  2-Methylglutaric -
] 20 mg/mL Not Specified [1][2]16]
de (DMF) Acid
Dimethyl )
) 2-Methylglutaric -
sulfoxide Acid 16 mg/mL Not Specified [1][2][6]
ci
(DMSO)
Dimethyl R)-(+)-2-
] Y (Ry-(H) ) Slightly Soluble -
sulfoxide Methylglutaric ) o Not Specified [7]
_ (with sonication)
(DMSO) Acid
2-Methylglutaric ] -
Ethanol Acid Slightly Soluble Not Specified [1][2][6]
Ci
Phosphate- )
) 2-Methylglutaric -
Buffered Saline Acid 10 mg/mL Not Specified [1][2]16]
ci
(PBS), pH 7.2
R)-(+)-2-
(Ry-(9) ) Slightly Soluble N
Chloroform Methylglutaric ) o Not Specified [7]
_ (with sonication)
Acid
) Soluble (1
2-Methylglutaric- ) -
Methanol mg/mL solution Not Specified [8]

4,5-13C2 acid

prepared)

Experimental Protocols for Solubility Determination
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Accurate determination of solubility is fundamental for the successful application of (R)-(-)-2-
Methylglutaric Acid in various research and development settings. The following are detailed
methodologies for key experiments that can be adapted for this compound.

Gravimetric Method

The gravimetric method is a straightforward and reliable technique for determining the solubility
of a solid in a liquid. It involves preparing a saturated solution, separating the undissolved solid,
and then determining the concentration of the solute in the solution by weighing the residue
after solvent evaporation.

Materials:

¢ (R)-(-)-2-Methylglutaric Acid

e Solvent of interest

e Analytical balance

e Thermostatic shaker or water bath

« Filtration apparatus (e.g., syringe filters with appropriate membrane)
o Evaporating dish or pre-weighed vials

e Oven

Procedure:

o Preparation of Saturated Solution: An excess amount of (R)-(-)-2-Methylglutaric Acid is
added to a known volume of the solvent in a sealed container.

» Equilibration: The container is placed in a thermostatic shaker or water bath set to the
desired temperature. The mixture is agitated for a predetermined period (e.g., 24-48 hours)
to ensure equilibrium is reached. The presence of undissolved solid at the end of this period
confirms saturation.
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Separation of Undissolved Solute: A sample of the supernatant is carefully withdrawn using a
syringe and filtered through a membrane filter (e.g., 0.45 pum) to remove any undissolved
solid particles. The filtration should be performed at the same temperature as the
equilibration to prevent precipitation or further dissolution.

Solvent Evaporation: A known volume or weight of the clear filtrate is transferred to a pre-
weighed evaporating dish or vial.

Drying and Weighing: The solvent is evaporated at an appropriate temperature. For volatile
organic solvents, this can be done at room temperature in a fume hood or at a slightly
elevated temperature. For water, an oven set below the boiling point can be used. The dish
or vial is then dried to a constant weight in an oven.

Calculation: The solubility is calculated as the mass of the dissolved solid per volume or
mass of the solvent.

Spectroscopic Method for Chiral Compounds

For chiral molecules like (R)-(-)-2-Methylglutaric Acid, spectroscopic methods can be

employed to determine solubility, often in conjunction with chiral chromatography to ensure the

analysis is specific to the desired enantiomer.

Materials:

(R)-(-)-2-Methylglutaric Acid

Solvent of interest

Spectrophotometer (e.g., UV-Vis or other suitable type)

Chiral High-Performance Liquid Chromatography (HPLC) system

Volumetric flasks and pipettes

Procedure:

Preparation of Standard Solutions: A series of standard solutions of known concentrations of
(R)-(-)-2-Methylglutaric Acid in the solvent of interest are prepared.
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» Calibration Curve: The absorbance of each standard solution is measured at a specific
wavelength using a spectrophotometer. A calibration curve of absorbance versus
concentration is then plotted. For compounds without a strong chromophore, derivatization
may be necessary.

o Preparation of Saturated Solution: A saturated solution is prepared as described in the
gravimetric method (steps 1 and 2).

o Sample Preparation: A sample of the saturated supernatant is filtered and then diluted with
the solvent to a concentration that falls within the range of the calibration curve.

e Analysis: The absorbance of the diluted sample is measured.

o Concentration Determination: The concentration of (R)-(-)-2-Methylglutaric Acid in the
diluted sample is determined from the calibration curve. The solubility in the saturated
solution is then calculated by taking the dilution factor into account.

o Enantiomeric Purity Check: The enantiomeric purity of the dissolved solute can be confirmed
using a suitable chiral HPLC method to ensure no racemization has occurred during the
experiment.

Visualization of Application in Asymmetric
Synthesis

(R)-(-)-2-Methylglutaric Acid is a valuable chiral building block in asymmetric synthesis, a
process that selectively produces a specific stereoisomer of a target molecule. The following
diagram illustrates a generalized workflow where it can be utilized.
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Workflow for Asymmetric Synthesis using (R)-(-)-2-Methylglutaric Acid

Preparation and Activation

Asymmetric Reaction Product Formation and Isolation

Purification and/or Further Transformation

ion with Activated Chiral Building Block

Click to download full resolution via product page
Caption: Generalized workflow of (R)-(-)-2-Methylglutaric Acid in asymmetric synthesis.

This guide provides a foundational understanding of the solubility of (R)-(-)-2-Methylglutaric
Acid. For specific applications, it is recommended that researchers conduct their own solubility
studies at the desired conditions to ensure accuracy and reproducibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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